2-amino-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide

• IUPAC Name: 2-amino-N-cyclopropyl-N-(thiolan-3-yl)propanamide
• InChI: InChI=1S/C10H18N2OS/c1-7(11)10(13)12(8-2-3-8)9-4-5-14-6-9/h7-9H,2-6,11H2,1H3
• InChI Key: LTFDIUJULUMFID-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N(C1CC1)C2CCSC2)N
• Molecular Formula: C10H18N2OS
• Molecular Weight: 214.33 g/mol

Description

2-amino-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide is a versatile chemical compound widely used in scientific research for its diverse applications. It has a molecular formula of C10H18N2OS.

Synthesis Analysis

The synthesis of cyclopropane-containing compounds like 2-amino-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide presents significant challenges for synthetic chemists. The introduction of the cyclopropane motif in a collection of recent total syntheses has been highlighted in various studies. An overview of the most important and widely used cyclopropanation techniques is presented, followed by a discussion of elegant approaches and clever solutions that have been developed to enable the synthesis of various unique cyclopropane natural products or use of cyclopropanes as versatile strategic intermediates.

Scientific Research Applications

Synthesis of Anticonvulsant Compounds

Compounds related to "2-amino-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide" have been investigated for their potential anticonvulsant properties. For example, the synthesis and anticonvulsant studies of N-Benzyl-3-[(chlorophenyl)amino]propanamides demonstrated significant activity against generalized seizures, highlighting their potential in epilepsy treatment (Idris, Ayeni, & Sallau, 2011).

Cycloaddition Reactions for Thiophene Derivatives

The (3+2)-Cycloaddition of donor–acceptor cyclopropanes with thiocyanate, facilitated by Yb(OTf)3, presents an efficient synthesis route for 2-amino-4,5-dihydrothiophenes. This process demonstrates the versatility of related compounds in synthesizing thiophene derivatives with a broad range of functional groups (Jacob et al., 2021).

Antifungal Activity

N-substituted [2-(2,4-dichlorophenyl)-3-(1,2,4-triazol-1-yl)]propylamines and related amides have shown promising antifungal activity against various plant pathogenic fungi. These compounds underline the application of similar chemical structures in developing fungicides with potential agricultural applications (Arnoldi et al., 2007).

Synthesis of Amino Acid Derivatives

The concise synthesis of enantiomerically pure 2S-amino-3-(2′-aminomethyl-cyclopropyl)propionic acid, among other derivatives, illustrates the application of related compounds in creating new amino acid derivatives. These derivatives have potential applications in drug development and bioactive molecule synthesis (Altamore et al., 2013).

Urease Inhibition

Bi-heterocyclic propanamides have been synthesized and evaluated for their urease inhibitory potential, showing promising activity against this enzyme. Such compounds contribute to the development of treatments for conditions related to urease activity, such as certain types of ulcers and urinary tract infections (Abbasi et al., 2020).

Mechanism of Action

The mechanism of action of 2-amino-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide is not explicitly mentioned in the literature. The compound’s diverse applications in scientific research suggest that it may interact with various biological targets.

Safety and Hazards

The safety and hazards associated with 2-amino-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide are not explicitly mentioned in the literature. As with all chemical compounds, appropriate safety measures should be taken when handling and storing this compound.